Cas no 1806525-19-8 (2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806525-19-8
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4972925
• Update Time: 2025-10-30

2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3OS/c1-6(12)10(17)9-4-8(18-11(14,15)16)3-2-7(9)5-13/h2-4,6H,5H2,1H3
• InChI Key： RQBSRSRVVXLJOT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1CCl)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Analysis of 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806525-19-8)

The compound 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806525-19-8) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This brominated ketone derivative features a unique structural framework, incorporating a trifluoromethylthio group and a chloromethyl substituent, which contribute to its distinct reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in constructing complex molecular architectures, particularly in the development of bioactive molecules and advanced materials.

One of the most notable aspects of 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one is its role as a key intermediate in the synthesis of heterocyclic compounds. The presence of both bromo and chloromethyl functional groups allows for selective transformations, enabling the construction of diverse chemical scaffolds. This aligns with current trends in drug discovery, where modular and efficient synthetic routes are highly valued. Additionally, the trifluoromethylthio moiety is known to enhance the metabolic stability and lipophilicity of molecules, making this compound particularly valuable in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS 1806525-19-8 has garnered attention for its potential in atom-economical reactions. The compound's reactivity can be harnessed in catalytic processes, reducing the need for stoichiometric reagents and minimizing waste. This is especially relevant given the growing emphasis on environmentally friendly synthetic methodologies. Researchers are exploring its use in cross-coupling reactions and C-H functionalization, which are pivotal in modern organic synthesis.

The physicochemical properties of 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one also make it a subject of interest in material science. Its ability to act as a precursor for functionalized polymers and advanced coatings is being investigated, particularly in applications requiring high thermal stability and chemical resistance. The trifluoromethylthio group is known to impart unique electronic properties, which could be leveraged in the development of optoelectronic materials.

From a safety and handling perspective, proper protocols must be followed when working with CAS 1806525-19-8. While it is not classified as a hazardous material under standard regulations, its reactive functional groups necessitate careful handling in controlled environments. This underscores the importance of laboratory best practices and risk assessment in chemical research.

In summary, 2-Bromo-1-(2-(chloromethyl)-5-(trifluoromethylthio)phenyl)propan-1-one represents a versatile and valuable building block in contemporary chemistry. Its applications span pharmaceutical intermediates, material science, and catalytic transformations, reflecting the compound's broad utility. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain a focal point in the chemical sciences.